Cas no 1261798-79-1 (3,2',3'-Trifluorobiphenyl-2-methanol)

• Product Name: 3,2',3'-Trifluorobiphenyl-2-methanol
• CAS No: 1261798-79-1
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• CID: 4990739
• Update Time: 2025-06-12

3,2',3'-Trifluorobiphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3,2',3'-Trifluorobiphenyl-2-methanol

• Inchi： 1S/C13H9F3O/c14-11-5-1-3-8(10(11)7-17)9-4-2-6-12(15)13(9)16/h1-6,17H,7H2
• InChI Key： OBJVUQXHMHLPDT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=CC=C(C=2F)F)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 3,2',3'-Trifluorobiphenyl-2-methanol

Introduction to 3,2',3'-Trifluorobiphenyl-2-methanol (CAS No. 1261798-79-1)

3,2',3'-Trifluorobiphenyl-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1261798-79-1, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound belongs to a class of molecules that exhibit a balance of lipophilicity and electronic tunability, making it a promising candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 3,2',3'-Trifluorobiphenyl-2-methanol features a biphenyl core with three fluorine atoms strategically positioned at the 2, 2', and 3' positions. This substitution pattern imparts distinct electronic and steric effects that influence the compound's reactivity, solubility, and interaction with biological targets. The presence of hydroxyl and fluorine groups makes it a versatile intermediate for further functionalization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity towards biological receptors. 3,2',3'-Trifluorobiphenyl-2-methanol is no exception and has been explored in several cutting-edge research areas. One notable application is in the development of organic electronic materials, where its electron-withdrawing nature and planar structure contribute to its utility as an active layer in organic light-emitting diodes (OLEDs) and photovoltaic cells.

Moreover, the compound has shown potential in pharmaceutical research. Its structural motif is reminiscent of natural products and bioactive scaffolds, suggesting that it could serve as a lead compound for drug discovery. Specifically, studies have indicated that derivatives of 3,2',3'-Trifluorobiphenyl-2-methanol may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted investigations into its role as a precursor for novel therapeutic agents targeting conditions such as cancer and autoimmune diseases.

Recent advancements in synthetic chemistry have enabled more efficient methodologies for the preparation of 3,2',3'-Trifluorobiphenyl-2-methanol, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. Such progress aligns with the broader trend toward sustainable chemistry practices, ensuring that the production of this valuable compound remains both efficient and eco-friendly.

The spectroscopic and analytical characterization of 3,2',3'-Trifluorobiphenyl-2-methanol has also seen significant developments. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences. These data are crucial for understanding its behavior in different environments, whether in solution or as part of a larger molecular assembly.

In conclusion, 3,2',3'-Trifluorobiphenyl-2-methanol (CAS No. 1261798-79-1) represents a fascinating example of how structural modification can yield compounds with multifaceted applications. Its unique combination of fluorine substitution and hydroxyl functionality makes it a valuable building block for both material science and pharmaceutical research. As ongoing studies continue to uncover new possibilities for this compound, its significance in advancing scientific knowledge is likely to grow further.